Cas no 2105485-94-5 (ethyl 4-(1-amino-2-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-(1-amino-2-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2105485-94-5
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6493107
• PubChem ID: 165766317
• Update Time: 2025-05-19

ethyl 4-(1-amino-2-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-amino-2-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1785796
• 2105485-94-5

• Inchi： 1S/C9H15N3O3/c1-3-15-9(14)8-6(7(10)5-13)4-12(2)11-8/h4,7,13H,3,5,10H2,1-2H3
• InChI Key： HXMQSCUMIBOCBL-UHFFFAOYSA-N
• SMILES： OCC(C1=CN(C)N=C1C(=O)OCC)N

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 90.4Ų

Additional information on ethyl 4-(1-amino-2-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate

Ethyl 4-(1-amino-2-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate: A Comprehensive Overview

Ethyl 4-(1-amino-2-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate, with the CAS number 2105485-94-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound features a pyrazole ring substituted with an ethyl carboxylate group at position 3, a methyl group at position 1, and an amino alcohol moiety at position 4. These structural elements contribute to its unique chemical properties and potential biological functions.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. For instance, researchers have explored the potential of ethyl 4-(1-amino-2-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate as a lead compound for the development of new therapeutic agents. Its amino alcohol functionality suggests that it may participate in hydrogen bonding interactions, which are critical for bioavailability and target binding. Additionally, the methyl group at position 1 could influence the compound's lipophilicity, enhancing its ability to cross cellular membranes.

The synthesis of ethyl 4-(1-amino-2-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate involves a series of well-established organic reactions. Typically, this involves the formation of the pyrazole ring through cyclization reactions, followed by functional group transformations to introduce the desired substituents. The presence of both hydroxyl and amino groups in the molecule makes it a versatile building block for further chemical modifications, enabling researchers to explore its potential in various applications.

One area where this compound has shown promise is in its ability to act as a precursor for more complex molecules with enhanced biological activity. For example, researchers have investigated its role in the synthesis of bioactive agents targeting specific enzymes or receptors. The hydroxyl group at position 2 of the amino alcohol moiety can be oxidized to form a ketone or further functionalized to introduce additional complexity into the molecule.

Moreover, ethyl 4-(1-amino-2-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate has been studied for its potential as an agrochemical. Its structure suggests that it may exhibit pesticidal or fungicidal properties, making it a candidate for further evaluation in agricultural applications. The carboxylic acid ester group could also play a role in enhancing its stability under environmental conditions.

In conclusion, ethyl 4-(1-amino-2-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No: 2105485-94-5) is a versatile compound with significant potential in various fields. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methodologies and biological screening continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.